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For Researchers, Scientists, and Drug Development Professionals

Introduction
Glyphosate-d2-1, the deuterated analog of the widely used herbicide glyphosate, serves as a

critical internal standard for the quantitative analysis of glyphosate residues in various matrices.

[1] Its structural similarity to glyphosate, with the substitution of two hydrogen atoms with

deuterium on the C2 carbon of the glycine moiety, makes it an ideal tracer for mass

spectrometry-based analytical methods. Understanding the chemical properties and stability of

Glyphosate-d2-1 is paramount for ensuring the accuracy and reliability of analytical data in

research, clinical, and environmental monitoring settings. This technical guide provides a

comprehensive overview of the core chemical properties, stability profile, and degradation

pathways of Glyphosate-d2-1, supported by detailed experimental protocols and visual

representations of key processes.

Chemical and Physical Properties
Glyphosate-d2-1 is a solid substance with the formal name N-(phosphonomethyl)-glycine-2,2-

d2.[1] Its fundamental chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 2734001-36-4 [1]

Molecular Formula C₃H₆D₂NO₅P [1]

Formula Weight 171.1 g/mol [1]

Appearance Solid [1]

Purity ≥99% deuterated forms (d₁-d₂) [1]

Solubility
DMSO: Slightly soluble, PBS

(pH 7.2): Slightly soluble
[1]

SMILES
OC(C([2H])([2H])NCP(O)

(O)=O)=O
[1]

InChI

InChI=1S/C3H8NO5P/c5-

3(6)1-4-2-10(7,8)9/h4H,1-2H2,

(H,5,6)(H2,7,8,9)/i1D2

[1]

InChIKey
XDDAORKBJWWYJS-

DICFDUPASA-N
[1]

Stability Profile
The stability of Glyphosate-d2-1 is a critical factor for its use as an analytical standard. While

specific quantitative stability data for the deuterated form is limited, extensive information on

the stability of glyphosate provides a strong basis for understanding its behavior. One supplier

indicates a stability of ≥ 4 years for Glyphosate-d2-1 when stored appropriately.[1]

Hydrolytic Stability
Glyphosate is stable to hydrolysis at pH 3, 6, and 9 at temperatures ranging from 5-35 °C.[2] It

is also reported to be stable for 5 days at pH 4, 5, and 9 at 50 °C.[2] Given the chemical

similarity, Glyphosate-d2-1 is expected to exhibit comparable hydrolytic stability. The carbon-

deuterium bond is generally stronger than the carbon-hydrogen bond, which could potentially

lead to a slight increase in stability, a phenomenon known as the kinetic isotope effect.[3][4]
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Photostability
Glyphosate does not undergo photochemical degradation and is stable in air.[2] Therefore,

significant degradation of Glyphosate-d2-1 under normal light conditions is not anticipated.

However, for rigorous stability assessment, photostability studies are recommended.

Thermal Stability
Thermal decomposition of glyphosate has been observed to begin at temperatures above 198

°C.[5] The decomposition process occurs in multiple stages.[6] A study on the thermal

decomposition kinetics of glyphosate predicted a half-life of 0.1 milliseconds at 1000 K.[7]

Similar thermal stability is expected for Glyphosate-d2-1.

Degradation Pathways
The primary routes of glyphosate degradation are microbial metabolism in soil and water, and

certain chemical oxidation processes. These pathways are expected to be identical for

Glyphosate-d2-1, although the rates of degradation may differ due to the kinetic isotope effect.

[3][4] The two main degradation pathways are the AMPA pathway and the Sarcosine pathway.

AMPA Pathway
The most common degradation pathway for glyphosate involves the cleavage of the C-N bond

by the enzyme glyphosate oxidoreductase (GOX), leading to the formation of

aminomethylphosphonic acid (AMPA) and glyoxylate. AMPA is a major metabolite of

glyphosate and is often monitored alongside the parent compound in environmental and food

residue analysis.
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Figure 1: AMPA degradation pathway of Glyphosate-d2-1.

Sarcosine Pathway
An alternative degradation pathway involves the cleavage of the C-P bond by the enzyme C-P

lyase. This reaction yields sarcosine and phosphate. Sarcosine can be further metabolized by

the cell.
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Figure 2: Sarcosine degradation pathway of Glyphosate-d2-1.

Experimental Protocols
To ensure the integrity of analytical results, it is crucial to verify the stability of Glyphosate-d2-1
under the specific conditions of its intended use. The following are detailed methodologies for

key experiments.

Forced Degradation Study Protocol
Objective: To evaluate the stability of Glyphosate-d2-1 under various stress conditions and to

identify potential degradation products.

Materials:

Glyphosate-d2-1 analytical standard

Hydrochloric acid (HCl), 0.1 N and 1 N

Sodium hydroxide (NaOH), 0.1 N and 1 N
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Hydrogen peroxide (H₂O₂), 3%

Methanol, HPLC grade

Water, HPLC grade

pH meter

HPLC system with a suitable detector (e.g., UV or MS)

Photostability chamber

Oven

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Glyphosate-d2-1 in a suitable

solvent (e.g., water or methanol) at a concentration of 1 mg/mL.

Acid Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 0.1 N HCl.

Keep the solution at room temperature for 24 hours.

If no degradation is observed, repeat the experiment with 1 N HCl and/or heat at 60 °C for

8 hours.

Neutralize the solution with an appropriate amount of NaOH before analysis.

Base Hydrolysis:

To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH.

Keep the solution at room temperature for 24 hours.

If no degradation is observed, repeat the experiment with 1 N NaOH and/or heat at 60 °C

for 8 hours.
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Neutralize the solution with an appropriate amount of HCl before analysis.

Oxidative Degradation:

To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

Keep the solution at room temperature for 24 hours, protected from light.

Analyze the solution.

Thermal Degradation:

Transfer 1 mL of the stock solution to a vial and keep it in an oven at 80 °C for 48 hours.

Also, expose the solid Glyphosate-d2-1 powder to the same conditions.

Allow the samples to cool to room temperature before analysis.

Photolytic Degradation:

Expose 1 mL of the stock solution and a thin layer of the solid powder to light providing an

overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet

energy of not less than 200 watt-hours/square meter in a photostability chamber.

A control sample should be wrapped in aluminum foil to protect it from light.

Analyze both the exposed and control samples.

Analysis: Analyze all stressed samples, along with a non-stressed control sample, by a

validated stability-indicating HPLC method (see section 5.2).
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Sample Preparation

Stress Conditions

Analysis
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Oxidation
(3% H₂O₂, RT)

Thermal
(80°C, 48h)

Photolytic
(ICH Q1B)

Neutralize (for Acid/Base)

HPLC Analysis

Compare stressed vs.
non-stressed control
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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